Cas no 1797955-44-2 (N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide)

• Product Name: N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide
• CAS No: 1797955-44-2
• MF: C₁₉H₂₁NO₂S
• MW: 327.440543889999
• CID: 5406774
• Update Time: 2025-06-15

N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-phenylsulfanyloxan-4-yl)methyl]benzamide
• Benzamide, N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-
• N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide

• Inchi： 1S/C19H21NO2S/c21-18(16-7-3-1-4-8-16)20-15-19(11-13-22-14-12-19)23-17-9-5-2-6-10-17/h1-10H,11-15H2,(H,20,21)
• InChI Key： UZSHJPRSEJMBHP-UHFFFAOYSA-N
• SMILES： C(NCC1(SC2=CC=CC=C2)CCOCC1)(=O)C1=CC=CC=C1

Additional information on N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide

N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797955-44-2): An Overview of Its Structure, Properties, and Applications

N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797955-44-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a benzamide moiety and a phenylsulfanyl-substituted oxane ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable subject of study for researchers and industry professionals alike.

The molecular formula of N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide is C₁₈H₂₁NO₂S, with a molecular weight of approximately 323.43 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-(phenylsulfanyl)oxan-4-yl)methylamine with benzoic acid using standard amide formation techniques. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

One of the key features of N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide is its potential as a bioactive molecule. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are known to play crucial roles in cancer cell survival and proliferation.

In addition to its potential therapeutic applications, N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide has also been explored for its use in materials science. The presence of the phenylsulfanyl group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and photovoltaic devices. A recent study published in Advanced Materials demonstrated that thin films composed of N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide exhibited excellent charge transport properties and high photovoltaic efficiency when used as an active layer in organic solar cells.

The synthesis and characterization of N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide have been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its chemical reactivity and biological activity.

In terms of safety and handling, N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle the compound with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. While the compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future research directions for N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide are promising. Ongoing studies are focused on optimizing its synthesis methods to improve yield and purity, as well as exploring its potential as a lead compound for drug development. Additionally, efforts are being made to investigate its use in combination therapies with other drugs to enhance therapeutic efficacy while minimizing side effects.

In conclusion, N-{[4-(Phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797955-44-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an exciting subject for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials for various applications.